6-Methyl-4-azaspiro[2.5]octane;hydrochloride

• IUPAC Name: 6-methyl-4-azaspiro[2.5]octane;hydrochloride
• InChI: InChI=1S/C8H15N.ClH/c1-7-2-3-8(4-5-8)9-6-7;/h7,9H,2-6H2,1H3;1H
• InChI Key: DWEKLXJRWDYWPR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC2)NC1.Cl
• Molecular Formula: C8H16ClN
• Molecular Weight: 161.67 g/mol
• CAS No.: 2344679-39-4

Description

6-Methyl-4-azaspiro[2.5]octane;hydrochloride is a useful research compound. Its molecular formula is C8H16ClN and its molecular weight is 161.67. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Drug Discovery

6-Methyl-4-azaspiro[2.5]octane hydrochloride is involved in diverse chemical synthesis processes. Wipf et al. (2004) discuss the condensation of various components, including zirconocene hydrochloride, to access omega-unsaturated dicyclopropylmethylamines. These building blocks are then converted into heterocyclic azaspiro compounds, such as 5-azaspiro[2.5]octanes, through selective ring-closing metathesis, epoxide opening, or reductive amination. These functionalized pyrrolidines, piperidines, and azepines are considered significant scaffolds for chemistry-driven drug discovery (Wipf, Stephenson, & Walczak, 2004).

Peptide Synthesis

Suter et al. (2000) explored the synthesis of methyl N-(1-aza-6-oxaspiro[2.5]oct-1-en-2-yl)-L-prolinate, a novel class of dipeptide synthons. This compound was used in peptide synthesis as a dipeptide building block, demonstrating its utility in the preparation of complex peptides like nonapeptide 16, an analogue of the C-terminal nonapeptide of the antibiotic Trichovirin I 1B. This study highlights the potential of azaspiro[2.5]octane derivatives in peptide synthesis and drug development (Suter, Stoykova, Linden, & Heimgartner, 2000).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H302, H315, H319, H332, H335. This indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.